Cas no 9014-92-0 (POE (10) DODECYL PHENOL)

POE (10) Dodecyl Phenol is a nonionic surfactant derived from the ethoxylation of dodecyl phenol with 10 moles of ethylene oxide. This compound exhibits excellent emulsifying, wetting, and dispersing properties, making it suitable for industrial and household applications. Its balanced hydrophilic-lipophilic nature ensures effective performance in aqueous and non-aqueous systems. The product is chemically stable, compatible with a wide range of formulations, and demonstrates low foaming characteristics, which is advantageous in processes requiring controlled foam levels. Additionally, it is often utilized in detergents, agrochemicals, and textile processing due to its ability to enhance solubility and interfacial activity. Its versatility and reliability make it a preferred choice in surfactant-based applications.

POE (10) DODECYL PHENOL structure

Product name:POE (10) DODECYL PHENOL

CAS No:9014-92-0

MF:(C₂H₄O)NC₁₈H₃₀O

MW:

CID:804215

POE (10) DODECYL PHENOL Chemical and Physical Properties

Names and Identifiers

- Poly(oxy-1,2-ethanediyl),a-(dodecylphenyl)-w-hydroxy-
- POE(10)Dodecylphenol
- POE(5)dodecylphenol
- POE(9)dodecylphenol
- TERGITOL 12-P-12
- alpha-(dodecylphenyl)-omega-hydroxy-poly(oxy-1,2-ethanediyl)
- niw(van)
- noigenea143
- noigenea73
- nongenea33
- polyoxyethylenedodecylphenol(6-12moles)
- rc620
- rc630
- POE (10) DODECYL PHENOL

POE (10) DODECYL PHENOL Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
City Chemical	T416-500GM	Tergitol 12-P-12	9014-92-0		500gm	$35.57	2023-09-19
City Chemical	T416-1KG	Tergitol 12-P-12	9014-92-0		1kg	$54.54	2023-09-19

POE (10) DODECYL PHENOL Related Literature

1. Structuration of ionic liquids in a poly(butylene-adipate-co-terephthalate) matrix: its influence on the water vapour permeability and mechanical properties†

Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
2. Triptycene-based tetralactam macrocycles: synthesis, structure and complexation with squaraine†

Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
3. Structural optimization of cyclic peptides that efficiently detect denatured collagen†

Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
4. Triggered cell release from shellac–cell composite microcapsules†

Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
5. Structural modification and dynamic in vitro fermentation profiles of precooked pea starch as affected by different drying methods†

Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723

Additional information on POE (10) DODECYL PHENOL

POE (10) DODECYL PHENOL (CAS No. 9014-92-0): A Versatile Nonionic Surfactant for Industrial and Consumer Applications

POE (10) DODECYL PHENOL, with CAS No. 9014-92-0, is a high-performance nonionic surfactant that has gained significant attention in various industries due to its excellent emulsifying, wetting, and dispersing properties. As a polyoxyethylene dodecyl phenol ether, this compound belongs to the family of alkylphenol ethoxylates, which are widely used in formulations requiring stable surface activity.

The molecular structure of POE (10) DODECYL PHENOL consists of a hydrophobic dodecyl phenol group and a hydrophilic polyoxyethylene chain containing approximately 10 ethylene oxide units. This balanced HLB (Hydrophile-Lipophile Balance) makes it particularly effective in applications requiring both oil and water solubility. Recent searches on surfactant applications 2023 and eco-friendly emulsifiers show growing interest in such versatile compounds.

In industrial applications, POE (10) DODECYL PHENOL serves as a key component in textile processing aids, where it improves dye penetration and leveling. The textile chemical market has seen increased demand for efficient wetting agents, as indicated by trending searches for textile auxiliaries for better dye uptake. Its ability to reduce surface tension makes it valuable in agricultural formulations, particularly in pesticide emulsifiers and herbicide adjuvants.

The personal care industry utilizes POE (10) DODECYL PHENOL in various formulations due to its mildness and compatibility with skin. Popular searches for mild surfactants for sensitive skin and shampoo base ingredients reflect consumer interest in such applications. While not a primary cleanser, it often appears in cosmetic emulsifying systems and hair conditioning products as a secondary surfactant.

Recent developments in green chemistry have prompted research into the environmental profile of alkylphenol ethoxylates. Manufacturers of POE (10) DODECYL PHENOL have responded to queries about biodegradable surfactant alternatives by improving production processes. The compound's aquatic toxicity data and biodegradation pathways have become important considerations for formulators, as seen in searches for environmentally friendly surfactants.

In industrial cleaning formulations, POE (10) DODECYL PHENOL demonstrates excellent performance as a degreasing agent and metal cleaner. The growing industrial maintenance chemicals market has created demand for effective yet cost-efficient surfactants, with searches for heavy-duty cleaner formulations increasing by 18% year-over-year. Its stability in alkaline conditions makes it suitable for institutional cleaning products.

The paint and coatings industry employs POE (10) DODECYL PHENOL as a pigment dispersant and emulsion stabilizer. With rising interest in water-based coating technologies (searches up 22% in Q3 2023), the compound's ability to improve color development and prevent settling has become increasingly valuable. Formulators frequently search for surfactants for latex paints and coating additives for better flow.

Quality specifications for POE (10) DODECYL PHENOL typically include parameters such as hydroxyl value, cloud point, and ethylene oxide content. Analytical methods like HPLC analysis of ethoxylates have become common verification techniques, as indicated by laboratory search trends. The compound's physical-chemical properties (appearance: clear liquid; solubility: water-soluble) make it easy to handle in various formulation processes.

Market analysts note steady growth in the nonionic surfactants segment, with POE (10) DODECYL PHENOL maintaining a stable position due to its cost-performance ratio. Recent searches for surfactant price trends 2023 and bulk chemical suppliers reflect ongoing commercial interest. The Asia-Pacific region shows particular growth potential, with increasing searches for surfactant manufacturers in China and India specialty chemicals.

Formulation scientists appreciate POE (10) DODECYL PHENOL for its compatibility with other surfactants, allowing creation of synergistic blends. Popular formulation queries include anionic-nonionic surfactant mixtures and optimizing HLB in emulsions. The compound's foam characteristics (moderate foam generation) make it suitable for applications where controlled foaming is desired.

Storage and handling recommendations for POE (10) DODECYL PHENOL emphasize protection from extreme temperatures and moisture. Industrial users frequently search for chemical storage best practices and surfactant shelf life information. Proper storage maintains the product's viscosity stability and performance characteristics throughout its service life.

Emerging applications in nanomaterial synthesis have opened new possibilities for POE (10) DODECYL PHENOL as a template agent. Academic searches for surfactant-assisted nanoparticle preparation have grown significantly, reflecting research interest. The compound's ability to control particle size distribution makes it valuable in advanced material development.

Regulatory compliance remains an important consideration for users of POE (10) DODECYL PHENOL. Recent searches for REACH registered surfactants and chemical compliance documentation indicate growing awareness of regulatory requirements. Manufacturers provide comprehensive SDS documentation and technical data sheets to support safe product use.

Looking forward, innovation in surfactant technology continues to explore modifications of POE (10) DODECYL PHENOL derivatives. Patent searches reveal developments in branched ethoxylates and end-capped surfactants that build upon this chemistry. The compound's established performance profile ensures its continued relevance in both traditional and emerging applications.